Cas no 898415-10-6 (N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide)

• Product Name: N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide
• CAS No: 898415-10-6
• MF: C₂₂H₂₆FN₃O₅S
• MW: 463.522347927094
• CID: 5912986
• PubChem ID: 16829686
• Update Time: 2025-10-31

N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• MLS001234613
• N-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(4-methoxyphenyl)oxamide
• 898415-10-6
• CHEMBL1358306
• N1-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide
• HMS3020B03
• AKOS024660940
• VU0491408-1
• F2571-0081
• N-{2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(4-methoxyphenyl)ethanediamide
• SMR000811204
• N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide

• Inchi： 1S/C22H26FN3O5S/c1-31-19-9-7-17(8-10-19)25-22(28)21(27)24-14-13-18-4-2-3-15-26(18)32(29,30)20-11-5-16(23)6-12-20/h5-12,18H,2-4,13-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： LIYQHCZKETZBFP-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC=C(F)C=C1)(=O)=O)(=O)C(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 463.15772027g/mol
• Monoisotopic Mass: 463.15772027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 113Ų

Additional information on N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide

Comprehensive Analysis of N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide (CAS 898415-10-6)

N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide, identified by its CAS number 898415-10-6, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine ring, a 4-fluorobenzenesulfonyl group, and a 4-methoxyphenyl moiety linked via an ethanediamide bridge. Its intricate design makes it a subject of interest for drug discovery, particularly in targeting enzyme modulation and receptor interactions.

Recent trends in scientific literature highlight growing curiosity around sulfonamide-based compounds and their therapeutic potential. Researchers frequently search for terms like "piperidine derivatives in drug design", "fluorobenzenesulfonyl applications", and "methoxyphenyl bioactive molecules"—all of which align with the structural features of this compound. The presence of both electron-withdrawing (fluorobenzenesulfonyl) and electron-donating (methoxyphenyl) groups in its architecture suggests potential for balanced pharmacokinetic properties, a hot topic in modern medicinal chemistry.

From a synthetic chemistry perspective, the CAS 898415-10-6 compound exemplifies advanced strategies in heterocyclic coupling reactions. The piperidin-2-ylethyl segment introduces conformational rigidity, while the ethanediamide linker provides flexibility—a duality often explored in protease inhibitor development. Computational studies of similar structures frequently appear in queries about "molecular docking with sulfonyl piperidines", reflecting industry demand for predictive modeling tools.

The 4-fluorobenzenesulfonyl component deserves special emphasis, as fluorinated aromatic systems are currently revolutionizing PET radiopharmaceuticals and metabolic stabilizers. This structural motif answers frequent search queries regarding "fluorine in bioisosteric replacement"—a technique critical for improving drug half-lives. Meanwhile, the 4-methoxyphenyl terminus aligns with ongoing investigations into natural product-inspired pharmacophores, particularly those mimicking polyphenolic antioxidants.

Analytical characterization of N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide typically involves advanced techniques like LC-MS/MS and 2D-NMR, addressing common researcher questions about "structural elucidation of complex amides". The compound's logP and hydrogen bonding capacity—calculated from its sulfonyl and amide groups—make it a frequent case study in discussions about "BBB permeability predictors" for CNS-targeted therapeutics.

In the context of green chemistry innovations, the synthetic route to CAS 898415-10-6 raises important considerations about atom economy in multi-step heterocyclic synthesis. This connects with trending searches on "sustainable sulfonamide production" and "catalytic piperidine functionalization". The compound's crystalline properties also make it relevant to discussions about "polymorphism in drug formulation"—a key concern for pharmaceutical manufacturers.

Emerging applications in bioconjugation chemistry have brought renewed attention to ethanediamide-containing structures like this one. The compound's potential as a bifunctional linker answers frequent queries about "spacer molecules for antibody-drug conjugates". Its balanced polarity profile—derived from both lipophilic (fluorobenzenesulfonyl) and polar (methoxyphenyl amide) regions—makes it particularly interesting for solubility optimization studies.

Patent landscape analysis reveals that derivatives of N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide are being explored for kinase modulation, addressing common research questions about "allosteric inhibitor scaffolds". The strategic placement of its hydrogen bond acceptors (sulfonyl and carbonyl groups) creates a three-point pharmacophore often searched in relation to "selective protein-ligand interactions".

From a safety assessment perspective, the compound's metabolic stability (influenced by its 4-fluorobenzenesulfonyl group) and toxicity profile are frequent subjects of ADMET prediction studies. These aspects connect with trending searches about "in silico toxicity screening of fluorinated compounds" and "metabolite identification of piperidine drugs"—critical considerations in preclinical development.

In conclusion, CAS 898415-10-6 represents a fascinating case study at the intersection of medicinal chemistry, computational drug design, and pharmaceutical formulation science. Its structural complexity continues to inspire research across multiple disciplines, answering pressing questions about "next-generation heterocyclic therapeutics" while providing valuable insights into "molecular property optimization" strategies that dominate contemporary literature searches.